2-Phenylsulfanylbenzamide

• Molecular Formula: C13H11NOS
• Molecular Weight: 229.30 g/mol
• IUPAC Name: 2-phenylsulfanylbenzamide
• InChI: InChI=1S/C13H11NOS/c14-13(15)11-8-4-5-9-12(11)16-10-6-2-1-3-7-10/h1-9H,(H2,14,15)
• InChI Key: CPTFVDLLWNPUGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC=CC=C2C(=O)N

Description

2-Phenylsulfanylbenzamide is a useful research compound. Its molecular formula is C13H11NOS and its molecular weight is 229.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Following the procedure described in Example 1, 2-(phenylthio)benzoyl chloride is prepared from 0.065 mole of 2-(phenylthio)benzoic acid and excess thionyl chloride. A solution of the oily acid chloride in 50 ml. of acetone is added dropwise with stirring to 100 ml. of concentrated ammonium hydroxide. The mixture is heated to refluxing for 3 hours. On cooling, the product separates and is collected.